Cas no 847248-48-0 (6-Quinolinecarboxamide,N,N-dimethyl-)

6-Quinolinecarboxamide,N,N-dimethyl- structure
847248-48-0 structure
Product Name:6-Quinolinecarboxamide,N,N-dimethyl-
CAS No:847248-48-0
MF:C12H12N2O
MW:200.236482620239
CID:716427
PubChem ID:45116439
Update Time:2025-04-19

6-Quinolinecarboxamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxamide,N,N-dimethyl-
    • 6-Quinolinecarboxamide,N,N-dimethyl-(9CI)
    • N,N-Dimethyl-6-quinolinecarboxamide
    • Z971340514
    • SCHEMBL828250
    • AKOS011591436
    • N,N-DIMETHYLQUINOLINE-6-CARBOXAMIDE
    • 847248-48-0
    • Inchi: 1S/C12H12N2O/c1-14(2)12(15)10-5-6-11-9(8-10)4-3-7-13-11/h3-8H,1-2H3
    • InChI Key: ASFVWTYDZXLWCB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C(=CC=CN=2)C=1)N(C)C

Computed Properties

  • Exact Mass: 200.095
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 33.2A^2
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